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Compound of Interest

Compound Name: N-Methylacetamide-d7

Cat. No.: B1611707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling

procedures, and experimental considerations for N-Methylacetamide-d7 (CAS No. 3669-74-

7). This deuterated analog of N-Methylacetamide is increasingly utilized in pharmaceutical

research and development, particularly in metabolic studies and as an internal standard in

analytical chemistry. Adherence to strict safety protocols is paramount to ensure the well-being

of laboratory personnel and the integrity of experimental outcomes.

Compound Identification and Properties
N-Methylacetamide-d7 is a stable, non-radioactive isotopic analog of N-Methylacetamide. The

replacement of hydrogen atoms with deuterium can alter the metabolic fate of the molecule, a

phenomenon known as the kinetic isotope effect, making it a valuable tool in drug metabolism

and pharmacokinetic (DMPK) studies.[1]

Chemical and Physical Properties
The physical and chemical properties of N-Methylacetamide-d7 are largely similar to its non-

deuterated counterpart. The primary difference lies in its molecular weight due to the presence

of seven deuterium atoms.
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Property Value Source

CAS Number 3669-74-7 [2][3][4]

Molecular Formula C₃D₇NO [4]

Molecular Weight 80.14 g/mol

Appearance Colorless solid or liquid

Melting Point 26-28 °C

Boiling Point 204-206 °C

Density 1.05 g/mL at 25 °C

Flash Point 108.3 °C (closed cup)

Isotopic Purity Typically ≥98 atom % D

Solubility Soluble in water

Safety and Hazard Information
N-Methylacetamide-d7 is classified as a hazardous substance. The safety profile is

extrapolated from its non-deuterated form, N-Methylacetamide.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Reproductive Toxicity 1B
H360D: May damage the

unborn child

Source: Sigma-Aldrich

GHS Label Elements
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Pictogram Signal Word Hazard Statements
Precautionary
Statements

GHS08 (Health

Hazard)
Danger

H360D: May damage

the unborn child

P201, P202, P280,

P308+P313, P405,

P501

Source: Sigma-Aldrich

A detailed explanation of the precautionary statements can be found in the handling and

storage section of this guide.

Toxicological Data (for N-Methylacetamide, CAS 79-16-3)
While specific toxicological studies on the deuterated form are limited, the data for N-

Methylacetamide provides a strong basis for risk assessment.

Toxicity Metric Value Species Route

LD50 5 g/kg Rat Oral

Source: Thermo Fisher Scientific, Cole-Parmer

Potential Health Effects:

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation and may be harmful if absorbed through the skin.

Ingestion: May cause gastrointestinal irritation.

Inhalation: May cause respiratory tract irritation.

Chronic Effects: May damage the unborn child.

Safe Handling and Storage Protocols
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Proper handling and storage are critical to maintain the chemical and isotopic purity of N-
Methylacetamide-d7 and to ensure the safety of personnel.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

PPE Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles (conforming to EN166 or OSHA

29 CFR 1910.133).

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing.

Respiratory Protection

Use in a well-ventilated area. If exposure limits

may be exceeded, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

Sources: Cole-Parmer, Fisher Scientific

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Facilities should be equipped with an eyewash station and a safety shower.

Handling Procedures
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.
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The following diagram illustrates a general workflow for the safe handling of N-
Methylacetamide-d7 in a laboratory setting.

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Gather N-Methylacetamide-d7
and other reagents

Weigh Solid under
Inert Atmosphere (if possible)

Dissolve in appropriate
(often deuterated) solvent

Perform Experiment in
Closed or Contained System

Decontaminate Glassware
and Work Surfaces

Segregate and Dispose of
Waste in Labeled Containers

Remove PPE Correctly

Wash Hands Thoroughly
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Click to download full resolution via product page

General laboratory workflow for handling N-Methylacetamide-d7.

Storage Recommendations
Deuterated compounds are susceptible to isotopic exchange with atmospheric moisture.

Therefore, stringent storage conditions are necessary.

Container: Keep the container tightly closed.

Atmosphere: Store under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent H-D

exchange and maintain isotopic purity.

Location: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents.

Temperature: Store at room temperature as recommended by suppliers, unless otherwise

specified.

The decision-making process for appropriate storage is outlined in the diagram below.
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N-Methylacetamide-d7 Received

Is high isotopic
purity critical?

Store under
Inert Gas (Ar/N2)

Yes

Store in tightly
sealed container

No

Check for other
sensitivities

Store in amber vial
or dark location

Light

Store at recommended
temperature (e.g., RT)

Temperature

Place in cool, dry,
well-ventilated area

None

Click to download full resolution via product page

Decision tree for the proper storage of N-Methylacetamide-d7.

Accidental Release and First Aid Measures
Accidental Release

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

For solids, sweep up and place into a suitable container for disposal.
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Avoid creating dust.

For liquids, absorb with an inert material and place in a chemical waste container.

Prevent entry into drains and waterways.

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water while removing

contaminated clothing. Seek medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.

Experimental Protocols and Considerations
While specific experimental protocols are highly dependent on the research application, the

following are general methodological considerations when using N-Methylacetamide-d7.

Use as an Internal Standard in Mass Spectrometry
Objective: To accurately quantify the non-deuterated N-Methylacetamide or another analyte in

a biological matrix.

Methodology:

Stock Solution Preparation: Accurately weigh a small amount of N-Methylacetamide-d7 and

dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of

known concentration.

Working Solution Preparation: Dilute the stock solution to create a working internal standard

solution.
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Sample Preparation: Spike a known volume of the internal standard working solution into all

samples, calibration standards, and quality control samples.

Extraction: Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid

extraction, or solid-phase extraction).

LC-MS/MS Analysis: Analyze the extracted samples using a suitable LC-MS/MS method.

Monitor the specific mass transitions for both the analyte and N-Methylacetamide-d7.

Quantification: Calculate the analyte concentration by determining the peak area ratio of the

analyte to the internal standard.

In Vitro Metabolic Stability Assay
Objective: To assess the rate of metabolism of a test compound in the presence of liver

microsomes, using N-Methylacetamide-d7 as a potential reference compound or for other

purposes within the study.

Methodology:

Reagent Preparation: Prepare incubation mixtures containing liver microsomes, NADPH

regenerating system, and buffer.

Incubation: Pre-warm the incubation mixtures at 37°C. Initiate the reaction by adding the test

compound (and N-Methylacetamide-d7 if it is part of the experimental design).

Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

Reaction Quenching: Stop the reaction at each time point by adding a cold organic solvent

(e.g., acetonitrile), which may contain the internal standard for analysis.

Sample Processing: Centrifuge the samples to precipitate proteins.

Analysis: Analyze the supernatant by LC-MS/MS to measure the disappearance of the

parent compound over time.

Disposal Considerations
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Dispose of waste material in accordance with local, state, and federal regulations.

Chemical waste should be handled by a licensed disposal company.

Do not dispose of down the drain or into the environment.

This guide is intended to provide comprehensive safety and handling information for N-
Methylacetamide-d7. It is imperative that all users consult the specific Safety Data Sheet

provided by their supplier and conduct a thorough risk assessment before commencing any

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1611707?utm_src=pdf-body
https://www.benchchem.com/product/b1611707?utm_src=pdf-body
https://www.benchchem.com/product/b1611707?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/N-Methylacetamide
https://www.sigmaaldrich.com/TW/zh/product/aldrich/522694
https://www.cdnisotopes.com/npvc/d-5953
https://www.scbt.com/p/n-methylacetamide-d7-3669-74-7
https://www.benchchem.com/product/b1611707#n-methylacetamide-d7-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1611707#n-methylacetamide-d7-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1611707#n-methylacetamide-d7-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1611707#n-methylacetamide-d7-safety-data-sheet-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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